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Compound of Interest

Compound Name: Sodium 2-chloro-5-nitrobenzoate
CAS No.: 14667-59-5
Cat. No.: B1614909
Get Quote
. J

Document Type: Technical Safety Guide & Hazard Analysis Target Audience: Medicinal
Chemists, Process Safety Engineers, and HSE Officers Subject CAS: 14667-59-5 (Sodium
Salt) | Parent Acid CAS: 2516-96-3

Molecular Identity & Physicochemical Logic

To understand the safety profile of Sodium 2-chloro-5-nitrobenzoate, one must look beyond
the generic SDS and analyze the structure-activity relationship (SAR) of its functional groups.
This compound is the sodium salt of 2-chloro-5-nitrobenzoic acid.[1] Its hazards are dictated by
the dissociation of the salt in physiological and environmental media, releasing the bioactive 2-

chloro-5-nitrobenzoate anion.

Structural Hazard Analysis

 Nitro Group (-NOz2): A strong electron-withdrawing group. In metabolic systems, nitro-
aromatics can undergo enzymatic reduction, potentially leading to methemoglobinemia or
the formation of reactive hydroxylamines (though this specific benzoate is primarily an

irritant).
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e Chloro Group (-Cl): Increases lipophilicity compared to non-chlorinated benzoates,
potentially enhancing skin absorption and environmental persistence.

o Carboxylate Salt (-COO~Na™*): Increases water solubility significantly compared to the parent
acid. This alters the route of exposure from primarily "dust inhalation” (acid) to
"aerosol/solution absorption"” (salt).

Key Physicochemical Data:

Property Value/Description Implication for Safety
Off-white to yellow Dust explosion hazard if
Appearance . . -
crystalline powder finely divided.
- S ] ) Rapid systemic uptake via
Solubility High in water (dissociates)

mucous membranes.

~7.0-8.5 (Neutral to slightly Less corrosive than parent
pH (aq. sol.) . : L
basic) acid, but still an irritant.

| Reactivity | Stable, but incompatible with strong oxidizers | Avoid mixing with nitrates or
perchlorates. |

Comprehensive Hazard Profiling

While specific SDS data for the sodium salt (CAS 14667-59-5) is often aggregated with the
parent acid, the toxicological profile is derived from the 2-chloro-5-nitrobenzoic acid (CAS
2516-96-3), adjusted for the neutralization of acidity.

Health Hazards (GHS Classification)

The following classifications are scientifically grounded in the behavior of the parent anion:
o Acute Toxicity (Oral) - Category 4 (H302):

o Mechanism:[2] Harmful if swallowed.[3][4] Upon ingestion, stomach acid protonates the
salt back to the free acid, which can cause gastric distress and systemic toxicity.
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 Skin Irritation - Category 2 (H315):

o Mechanism:[2] The dust or solution strips lipids from the stratum corneum and induces
inflammatory cytokine release.

e Serious Eye Damage/Irritation - Category 1/2A (H318/H319):

o Critical Warning: The parent acid causes Serious Eye Damage (H318).[4] While the salt is
pH neutral, the high ionic strength and the organic anion can still cause severe irritation or
corneal opacity. Treat eye contact as a medical emergency.

e Specific Target Organ Toxicity (Single Exposure) - Category 3 (H335):

o Target: Respiratory tract irritation. Inhalation of dust triggers coughing and mucosal
inflammation.

Environmental Fate (Aquatic Toxicity)
e Hazard:H400/H410 (Very toxic to aquatic life).
e Logic: Chlorinated nitro-aromatics are often resistant to rapid biodegradation. The salt is

highly soluble, meaning it disperses rapidly in water tables, posing an immediate threat to
aquatic organisms (daphnia/fish).

e Protocol:Zero-discharge policy. All aqueous waste containing this compound must be
collected for incineration, never poured down the drain.

Visualizing the Hazard Pathway

The following diagram illustrates the causality between exposure routes and physiological
outcomes, distinguishing between the salt and the generated acid in vivo.

Free Acid Formation
(2-Chloro-5-nitrobenzoic acid)

Sodium 2-chloro-5-nitrobenzoate
(Solid/Dust)

Hydrolysis/Protonation
(Stomach pH < 2)
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Figure 1: Toxicokinetic pathway showing how the neutral salt converts to the active irritant acid
upon ingestion.

Engineering Controls & Personal Protective
Equipment (PPE)[7]

Reliance on PPE alone is a failure of safety planning. Engineering controls must be the primary
defense.

Engineering Controls

o Containment: Handle primarily in a Chemical Fume Hood or a Powder Containment Balance
Enclosure.

o HEPA Filtration: If handling large quantities (>100g), use local exhaust ventilation (LEV) with
HEPA filtration to capture airborne particulates.

« Static Control: Use anti-static weighing boats and ground all equipment. Nitro-benzoates can
be combustible dusts.

PPE Selection Protocol

Body Part Recommendation Scientific Rationale

Respirat N95 (minimum) or P100 Prevents inhalation of fine
espirator
P Y Respirator particulates (H335).

Safety glasses allow dust entry

Chemical Goggles (Not Safety  from the side. Goggles seal

Eyes . .
Glasses) the eyes against corrosive
dusts (H318).
o ) Chlorinated aromatics can
Nitrile Gloves (Min 0.11mm o
Hands thick) permeate latex. Nitrile offers
ic
superior resistance.
Prevents dust accumulation on
street clothes, reducing
Body Lab Coat + Tyvek Sleeves

secondary exposure outside
the lab.
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Safe Handling & Synthesis Workflow

This protocol describes the safe handling of the compound during a standard dissolution or

reaction setup.

Pre-Requisite: Verify the availability of an eyewash station within 10 seconds of the

workstation.

Step-by-Step Protocol

Preparation: Don full PPE (Goggles, Nitrile Gloves, Lab Coat). Turn on Fume Hood airflow.
Weighing:

o Place the balance inside the hood.

o Open the container only inside the hood.

o Self-Validating Step: If you see dust floating in the light beam of the hood, your technique
is too aggressive. Slow down transfer to minimize aerosolization.[2]

Solubilization:

o Add solvent (water/buffer) to the solid, not solid to the solvent, to prevent "puffing” of dust.
o Seal the vessel immediately after addition.

Spill Management:

o Dry Spill: Do NOT sweep (creates dust). Use a HEPA vacuum or wet-wipe method.

o Wet Spill: Absorb with inert material (vermiculite).[2] Do not use combustible materials like
sawdust (potential reaction with nitro groups).

Decontamination: Wipe down surfaces with a mild detergent and water. The salt is water-
soluble, making aqueous cleanup effective.

Workflow Visualization
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Figure 2: Operational workflow emphasizing engineering controls and waste segregation.

Emergency Response (First Aid)
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o Eye Contact: Immediately flush with water for 15 minutes.[3] Hold eyelids apart. The salt is
neutral, but the mechanical and chemical irritation requires thorough irrigation. Consult an
ophthalmologist.

¢ Skin Contact: Wash with soap and water.[3] Remove contaminated clothing.[5] If irritation
persists (redness/swelling), seek medical aid.

¢ Ingestion: Rinse mouth. Do NOT induce vomiting (risk of aspiration). Drink 1-2 glasses of
water to dilute. Call a Poison Control Center.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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